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Compound of Interest

Compound Name: Benperidol

Cat. No.: B1668002 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and

chemical structure of Benperidol, a potent butyrophenone antipsychotic. The document details

the synthetic pathway, experimental protocols, and key chemical and pharmacological data,

presented in a format tailored for researchers and professionals in the field of drug

development.

Chemical Structure and Properties
Benperidol, with the IUPAC name 1-{1-[4-(4-fluorophenyl)-4-oxobutyl]piperidin-4-yl}-1,3-

dihydro-2H-benzimidazol-2-one, is a high-potency typical antipsychotic drug.[1] Its chemical

structure is characterized by a butyrophenone moiety linked to a piperidine ring, which in turn is

substituted with a benzimidazolinone group. This unique combination of functional groups is

crucial for its pharmacological activity.

The key physicochemical properties of Benperidol are summarized in the table below.
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Property Value Reference

Molecular Formula C₂₂H₂₄FN₃O₂ [1][2]

Molecular Weight 381.45 g/mol [1][2]

CAS Number 2062-84-2 [1][2]

Melting Point 165 °C (Polymorph BII) [3]

Appearance Solid

Synthesis of Benperidol
The synthesis of Benperidol is achieved through a nucleophilic substitution reaction. The core

of the synthesis involves the alkylation of 4-(2-Keto-1-benzimidazolinyl)piperidine with 4-chloro-

4'-fluorobutyrophenone.[1] This reaction is a cornerstone in the production of many

butyrophenone antipsychotics.

A general synthetic scheme is presented below:

Reactants

Product4-(2-Keto-1-benzimidazolinyl)piperidine

Benperidol

Alkylation

4-chloro-4'-fluorobutyrophenone

Click to download full resolution via product page

Diagram 1: Synthetic pathway of Benperidol.

Experimental Protocol
While the original patent (BE 626307) provides the foundational method, a detailed

experimental protocol for a similar synthesis offers insight into the practical execution. The
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following protocol is adapted from the synthesis of a related compound and serves as a

representative procedure:

Materials:

4-(2-Keto-1-benzimidazolinyl)piperidine

4-chloro-4'-fluorobutyrophenone

Toluene (solvent)

Sodium bicarbonate (Na₂CO₃) (base)

Potassium iodide (KI) (catalyst)

Chloroform (extraction solvent)

Anhydrous sodium sulfate (drying agent)

Silica gel (for chromatography)

Ethyl acetate (eluent)

Procedure:

A mixture of 4-(2-keto-1-benzimidazolinyl)piperidine, 4-chloro-4'-fluorobutyrophenone,

sodium bicarbonate, and a catalytic amount of potassium iodide is prepared in toluene.

The reaction mixture is heated to reflux and maintained at this temperature for approximately

27 hours.

After cooling, the mixture is washed with water and the aqueous layer is extracted with

chloroform.

The combined organic extracts are dried over anhydrous sodium sulfate.

The solvent is removed under reduced pressure to yield the crude product.
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Purification is achieved by column chromatography on silica gel, using ethyl acetate as the

eluent, to afford pure Benperidol.

Quantitative Data
Spectroscopic Data
The structural confirmation of Benperidol is achieved through various spectroscopic

techniques. The following tables summarize the key spectral data.

Table 1: ¹H NMR Spectral Data of Benperidol (in DMSO-d₆)

Chemical Shift
(ppm)

Multiplicity Integration Assignment

10.82 s 1H
Benzimidazolinone N-

H

1.56 q 2H Piperidine C-H

1.52 t 2H Piperidine C-H

Reference:[3]

Table 2: Mass Spectrometry Data of Benperidol

m/z Relative Intensity Assignment

381.19 - [M]+ (Molecular Ion)

230 100% Base Peak

165.07 - Fragment

123.02 - Fragment

109 - Fragment

References:[2][4]
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Mechanism of Action
Benperidol exerts its antipsychotic effects primarily through potent antagonism of the

dopamine D₂ receptors in the brain.[1] Its high affinity for these receptors is a key determinant

of its high potency. The mechanism involves the blockade of dopaminergic neurotransmission

in the mesolimbic pathway, which is thought to be overactive in psychosis.

The following diagram illustrates the simplified signaling pathway of Benperidol's action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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